N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-fluorophenyl)urea

• IUPAC Name: 1-[3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-yl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C20H21FN4O/c1-13-6-4-5-7-16(13)12-25-15(3)19(14(2)24-25)23-20(26)22-18-10-8-17(21)9-11-18/h4-11H,12H2,1-3H3,(H2,22,23,26)
• InChI Key: IPJWHIHGVSYYCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=C(C(=N2)C)NC(=O)NC3=CC=C(C=C3)F)C
• Molecular Formula: C20H21FN4O
• Molecular Weight: 352.4 g/mol

Description

N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-fluorophenyl)urea, also known as DMFU, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. DMFU belongs to the class of pyrazole-based compounds, which have been widely studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-fluorophenyl)urea is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and regulation. Additionally, this compound has been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a role in energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are implicated in the development of many chronic diseases. This compound has also been found to inhibit the growth and proliferation of cancer cells, and to induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-fluorophenyl)urea has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of chemical stability. This compound is also highly soluble in organic solvents, which makes it easy to work with in the lab. However, there are some limitations to using this compound in lab experiments. It has low water solubility, which can make it difficult to administer in vivo. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for the study of N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-fluorophenyl)urea. One area of interest is the development of this compound derivatives with improved pharmacological properties. Another area of interest is the investigation of the mechanisms underlying the anti-inflammatory and anti-cancer effects of this compound. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, and to identify potential drug interactions and side effects. Finally, the potential use of this compound in the treatment of neurodegenerative diseases and other conditions should be explored in more detail.
Conclusion
In conclusion, this compound is a pyrazole-based compound with a range of potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-diabetic properties, and has shown promise in the treatment of neurodegenerative diseases. While there are still many unanswered questions about the safety and efficacy of this compound, its diverse biological activities make it an interesting compound for scientific research.

Scientific Research Applications

N-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-fluorophenyl)urea has been found to exhibit a range of biological activities that make it a promising candidate for therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, this compound has been found to have antimicrobial activity against a variety of pathogens, including bacteria and fungi.